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Compound of Interest

Compound Name: 3-Fluoro-3-methylbutanal

Cat. No.: B15865110

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic data

for the novel compound 3-Fluoro-3-methylbutanal. In the absence of published experimental

spectra, this document presents predicted Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data to support research and development activities. Detailed,

generalized experimental protocols for obtaining such spectra are also provided.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 3-Fluoro-3-
methylbutanal. These predictions are based on computational models and provide expected

values for key spectroscopic features.

Table 1: Predicted ¹H NMR Data for 3-Fluoro-3-
methylbutanal
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Protons
Predicted Chemical
Shift (ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J) in Hz

H-1 (Aldehyde) 9.8 Triplet ~2.5

H-2 (Methylene) 2.5 Doublet of Triplets ~18.0, ~2.5

H-4 (Methyl) 1.4 Singlet -

Predicted in CDCl₃ solvent.

Table 2: Predicted ¹³C NMR Data for 3-Fluoro-3-
methylbutanal

Carbon
Predicted Chemical
Shift (ppm)

Predicted
Multiplicity (due to
C-F coupling)

Predicted Coupling
Constant (J) in Hz

C-1 (Carbonyl) 202 Doublet ~20

C-2 (Methylene) 48 Doublet ~25

C-3 (Quaternary) 95 Doublet ~170

C-4 (Methyl) 25 Doublet ~25

Predicted in CDCl₃ solvent.

Table 3: Predicted Key IR Absorptions for 3-Fluoro-3-
methylbutanal

Functional Group
Predicted Wavenumber
(cm⁻¹)

Description

C-H (Aldehyde) 2830, 2730 Aldehydic C-H stretch

C=O (Aldehyde) 1735 Carbonyl stretch

C-F 1150 Carbon-Fluorine stretch

C-H (Alkyl) 2980-2870 Alkyl C-H stretch
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Table 4: Predicted Mass Spectrometry Fragmentation for
3-Fluoro-3-methylbutanal

m/z Predicted Fragment

104 [M]⁺ (Molecular Ion)

89 [M - CH₃]⁺

75 [M - C₂H₅]⁺

59 [M - C₂H₄O]⁺

43 [C₃H₇]⁺

Experimental Protocols
The following are generalized experimental protocols that can be adapted for the acquisition of

spectroscopic data for 3-Fluoro-3-methylbutanal.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 5-10 mg of purified 3-Fluoro-3-methylbutanal would be dissolved in

approximately 0.6 mL of a deuterated solvent, typically chloroform-d (CDCl₃), containing 0.1%

tetramethylsilane (TMS) as an internal standard.[1] The solution would be filtered into a 5 mm

NMR tube. ¹H and ¹³C NMR spectra would be acquired at room temperature on a spectrometer

operating at a field strength of 400 MHz or higher. For ¹³C NMR, a proton-decoupled spectrum

would be obtained.[2]

Infrared (IR) Spectroscopy
The IR spectrum of liquid 3-Fluoro-3-methylbutanal would be obtained using a Fourier

Transform Infrared (FTIR) spectrometer.[3] A small drop of the neat liquid would be placed

between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin film.

Alternatively, a solution of the compound in a solvent such as carbon tetrachloride (CCl₄) could

be analyzed in a suitable liquid cell. The spectrum would be recorded over the range of 4000-

400 cm⁻¹. The characteristic strong carbonyl (C=O) stretching absorption for an aliphatic

aldehyde is expected between 1740-1720 cm⁻¹.[4] Additionally, two characteristic C-H
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stretching absorptions for the aldehyde proton are anticipated around 2700–2760 cm⁻¹ and

2800–2860 cm⁻¹.[5][6]

Mass Spectrometry (MS)
Mass spectra would be obtained using a mass spectrometer with electron ionization (EI) or a

soft ionization technique like electrospray ionization (ESI). For EI-MS, a dilute solution of the

sample in a volatile solvent like methanol or dichloromethane would be introduced into the

instrument. The compound would be ionized by a 70 eV electron beam, and the resulting

fragments would be separated by a mass analyzer.[7] A characteristic fragmentation pattern for

aldehydes is the McLafferty rearrangement, if a gamma-hydrogen is present.[5] For aldehydes,

derivatization with reagents like 2,4-dinitrophenylhydrazine (DNPH) can be used to improve

detection and provide specific fragmentation patterns.[8][9]

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of a small

organic molecule like 3-Fluoro-3-methylbutanal.
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Caption: General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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